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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core physical properties of
Carbazole-d8, focusing on its melting and boiling points. It includes standardized experimental
protocols for the determination of these properties and a workflow visualization to guide
laboratory procedures.

Introduction

Carbazole-d8 (1,2,3,4,5,6,7,8-octadeuterio-9H-carbazole) is the deuterated analog of
carbazole, an aromatic heterocyclic organic compound. With a molecular weight of 175.26
g/mol , it serves as a valuable tool in various scientific applications, including as an internal
standard in mass spectrometry-based analysis and in the synthesis of organic light-emitting
diodes (OLEDS). The substitution of hydrogen with deuterium can subtly influence its
physicochemical properties and metabolic pathways, making precise characterization essential
for its application in drug development and materials science.

Physical Properties

The melting and boiling points of Carbazole-d8 are critical parameters for its purification,
handling, and application. These properties are comparable to its non-deuterated counterpatrt,
Carbazole, with minor variations attributable to the isotopic labeling. A summary of these
guantitative data is presented below.
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Carbazole (non-

Property Carbazole-d8
deuterated)
Melting Point 243 °C[1][2] 246 °CJ[3]
- _ 355.0 +11.0 °C (at 760
Boiling Point 354.8 °C (at 760 mmHQ)[3][4]
mmHgQ)
Molecular Formula C12HDsN C12HoNJ[3]
Molecular Weight 175.26 g/mol [5] 167.21 g/mol [3]

White to light yellow )
Appearance White crystals/plates[4]
powder/crystal[1][2]

Experimental Protocols

Accurate determination of melting and boiling points requires standardized methodologies. The
following protocols outline common laboratory procedures for characterizing solid organic
compounds like Carbazole-d8.

3.1 Melting Point Determination (Capillary Method)

This method is based on heating a small sample in a capillary tube and observing the
temperature range over which it transitions from a solid to a liquid. Pure compounds typically
exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (one end sealed)

Thermometer

Sample of Carbazole-d8 (finely powdered and dry)

Procedure:
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e Sample Preparation: Crush a small amount of Carbazole-d8 into a fine powder. Tap the open
end of a capillary tube into the powder to collect a small sample.[6]

e Packing: Invert the tube and tap it gently on a hard surface to pack the solid into the sealed
end. The packed sample height should be approximately 1-2 mm.[7]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[6]

e Heating: Begin heating the block. A rapid heating rate can be used for an initial approximate
determination. For an accurate measurement, cool the apparatus and begin heating again
slowly, at a rate of about 1-2°C per minute, when the temperature is 15-20°C below the
expected melting point.[6]

o Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (T1) and the temperature at which the
entire sample has completely liquefied (T2). The melting point is reported as the range T1-
T2.

3.2 Boiling Point Determination (Micro Method)

For solids that can be melted without decomposition, the boiling point can be determined using
a micro method, which is suitable for small sample quantities. The Thiele tube method is a
common and effective approach.[8]

Apparatus:

e Thiele tube or oil bath

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Thermometer

e Heating oil (e.g., mineral oil or liquid paraffin)[9]

o Sample of Carbazole-d8
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Procedure:

Sample Preparation: Place a small amount of Carbazole-d8 into the small test tube, enough
to form a liquid column of about 1-2 cm upon melting.

o Capillary Insertion: Place the capillary tube (sealed end up) into the test tube containing the
sample.[8][10]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.[8]

e Heating: Immerse the assembly in a Thiele tube filled with heating oil, ensuring the sample is
below the oil level. Heat the side arm of the Thiele tube gently.[8]

o Observation: As the temperature rises, the sample will melt and then begin to boil. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open
end of the inverted capillary tube.[10]

e Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling point
is the temperature at which the stream of bubbles stops and the liquid is drawn back into the
capillary tube.[10]

Visualization of Experimental Workflow

The logical flow for the physical characterization of Carbazole-d8 can be visualized as follows.
This workflow ensures a systematic approach from sample acquisition to final data reporting.
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Caption: Workflow for Physical Property Determination of Carbazole-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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